Cas no 1261933-60-1 (3-(2-Methoxy-5-methylphenyl)-2-methylbenzoic acid)

• Product Name: 3-(2-Methoxy-5-methylphenyl)-2-methylbenzoic acid
• CAS No: 1261933-60-1
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• MDL: MFCD18320323
• CID: 2764430
• PubChem ID: 53226229
• Update Time: 2025-11-01

3-(2-Methoxy-5-methylphenyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS014882238
• 3-(2-Methoxy-5-methylphenyl)-2-methylbenzoic acid, 95%
• 3-(2-METHOXY-5-METHYLPHENYL)-2-METHYLBENZOIC ACID
• 2'-Methoxy-2,5'-dimethyl[1,1'-biphenyl]-3-carboxylic acid
• 1261933-60-1
• DTXSID50689940
• MFCD18320323
• 3-(2-Methoxy-5-methylphenyl)-2-methylbenzoic acid

• MDL： MFCD18320323
• Inchi： 1S/C16H16O3/c1-10-7-8-15(19-3)14(9-10)12-5-4-6-13(11(12)2)16(17)18/h4-9H,1-3H3,(H,17,18)
• InChI Key： FWWCGUSLXMCYCR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C1C=CC=C(C(=O)O)C=1C

Computed Properties

• Exact Mass: 256.109944368Da
• Monoisotopic Mass: 256.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-Methoxy-5-methylphenyl)-2-methylbenzoic acid

Introduction to 3-(2-Methoxy-5-methylphenyl)-2-methylbenzoic Acid (CAS No. 1261933-60-1)

3-(2-Methoxy-5-methylphenyl)-2-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261933-60-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This benzoic acid derivative features a unique aromatic structure, incorporating both methoxy and methyl substituents on a phenyl ring, which contributes to its distinct chemical properties and potential biological activities. The compound’s molecular framework, characterized by its rigid benzene core and functional groups, makes it a valuable scaffold for the development of novel therapeutic agents.

The structural composition of 3-(2-Methoxy-5-methylphenyl)-2-methylbenzoic acid positions it as a promising candidate for further investigation in medicinal chemistry. The presence of an ester-like functionality (acetic acid derivative) alongside the aromatic system suggests potential interactions with biological targets, such as enzymes or receptors, which are critical for drug design. This compound’s chemical profile aligns well with current trends in the pharmaceutical industry, where structurally diverse molecules are being explored to overcome resistance mechanisms and enhance therapeutic efficacy.

In recent years, there has been growing interest in aromatic compounds with methoxy and methyl substituents due to their reported bioactivity in various pharmacological contexts. For instance, derivatives of benzoic acid have been studied for their anti-inflammatory, antioxidant, and antimicrobial properties. The specific arrangement of substituents in 3-(2-Methoxy-5-methylphenyl)-2-methylbenzoic acid may influence its binding affinity and selectivity, making it an attractive molecule for structure-activity relationship (SAR) studies. Such investigations are essential for optimizing drug candidates and improving their pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential application in the synthesis of biologically active molecules. Researchers have utilized similar aromatic scaffolds to develop inhibitors targeting key enzymes involved in metabolic pathways or signal transduction cascades. The methoxy and methyl groups in 3-(2-Methoxy-5-methylphenyl)-2-methylbenzoic acid could serve as points for further functionalization, allowing chemists to tailor the molecule’s properties for specific therapeutic purposes. This flexibility underscores the compound’s utility as a building block in drug discovery pipelines.

The synthesis of 3-(2-Methoxy-5-methylphenyl)-2-methylbenzoic acid involves multi-step organic reactions that highlight the compound’s synthetic accessibility. While detailed synthetic protocols are beyond the scope of this introduction, methodologies such as Friedel-Crafts alkylation followed by esterification or oxidation could be employed to construct its core structure. Advances in synthetic chemistry have enabled more efficient and scalable production processes, which are crucial for translating laboratory findings into clinical applications.

From a computational chemistry perspective, 3-(2-Methoxy-5-methylphenyl)-2-methylbenzoic acid has been subjected to molecular modeling studies to predict its interactions with biological targets. These simulations have provided insights into how the compound might bind to proteins or nucleic acids, offering a rational basis for designing derivatives with enhanced potency or selectivity. Such computational approaches are increasingly integral to modern drug discovery, complementing experimental efforts and accelerating the development of novel therapeutics.

The pharmacological potential of 3-(2-Methoxy-5-methylphenyl)-2-methylbenzoic acid has not been exhaustively explored; however, preliminary studies suggest that it may exhibit properties relevant to neurological disorders or inflammatory conditions. The aromatic system’s ability to cross the blood-brain barrier combined with its structural features makes it a candidate for further investigation in central nervous system (CNS) drug development. Additionally, its anti-inflammatory characteristics could be leveraged in the treatment of chronic diseases where inflammation plays a significant role.

In conclusion, 3-(2-Methoxy-5-methylphenyl)-2-methylbenzoic acid (CAS No. 1261933-60-1) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features and potential bioactivity position it as a valuable asset for medicinal chemists seeking to develop innovative treatments. As research continues to uncover new therapeutic targets and methodologies, compounds like this one will likely play an increasingly important role in addressing unmet medical needs.